Cas no 74531-15-0 (4,5-Dimethylthiazole-2-carbaldehyde)

4,5-Dimethylthiazole-2-carbaldehyde is a heterocyclic organic compound featuring a thiazole core substituted with methyl groups at the 4 and 5 positions and an aldehyde functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive aldehyde group enables facile derivatization, while the thiazole scaffold contributes to its utility in medicinal chemistry and material science. The methyl substitutions enhance stability and influence electronic properties, making it valuable for fine-tuning molecular designs. Suitable for controlled reactions, it is commonly used in research and industrial applications requiring precise functionalization.
4,5-Dimethylthiazole-2-carbaldehyde structure
74531-15-0 structure
Product Name:4,5-Dimethylthiazole-2-carbaldehyde
CAS No:74531-15-0
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD11044203
CID:556885
PubChem ID:14598979
Update Time:2025-05-28

4,5-Dimethylthiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethylthiazole-2-carbaldehyde
    • 2-Thiazolecarboxaldehyde,4,5-dimethyl-
    • 4,5-DIMETHYL-1,3-THIAZOLE-2-CARBALDEHYDE
    • 4,5-dimethyl-2-Thiazolecarboxaldehyde
    • 4,5-Dimethyl-2-thiazolcarbaldehyd
    • 4,5-Dimethyl-thiazol-2-carbaldehyd
    • 4,5-dimethyl-thiazole-2-carbaldehyde
    • AGN-PC-001XLF
    • AK-64606
    • ANW-44225
    • CTK8B4197
    • KB-71862
    • QC-6234
    • 4,5-Dimethyl-2-formylthiazole
    • 4,5-Dimethyl-2-thiazolecarbaldehyde
    • 4,5-Dimethyl-1,3-thiazole-2-carboxaldehyde
    • 2-Thiazolecarboxaldehyde, 4,5-Dimethyl- (6CI, 9CI)
    • 2-Thiazolecarboxaldehyde, 4,5-dimethyl-
    • RRBIYJOEJILQJE-UHFFFAOYSA-N
    • SB18562
    • AB0064396
    • 4,5-Dimethyl-1,3-thiazole-2-carbaldehvde
    • Z5093
    • ST24023057
    • 2-Thiazolecarboxalde
    • DTXSID80562090
    • AMY26842
    • 4,5-Dimethylthiazole-2-carboxaldehyde, 97%
    • FT-0698922
    • MFCD11044203
    • AKOS012225280
    • SY111658
    • CS-W004030
    • Z1037606538
    • SCHEMBL478747
    • 4 pound not5-Dimethylthiazole-2-carbaldehyde
    • 74531-15-0
    • DS-15602
    • EN300-187648
    • 4,5-Dimethylthiazole-2-carboxaldehyde
    • DB-357673
    • MDL： MFCD11044203
    • Inchi： 1S/C6H7NOS/c1-4-5(2)9-6(3-8)7-4/h3H,1-2H3
    • InChI Key： RRBIYJOEJILQJE-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=NC(C)=C1C

Computed Properties

  • Exact Mass: 141.02491
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.213
  • Melting Point: 33-39 °C
  • Boiling Point: 260 ºC
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • PSA: 29.96

4,5-Dimethylthiazole-2-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,2-8°C

4,5-Dimethylthiazole-2-carbaldehyde Pricemore >>

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